Cas no 1465561-52-7 (3-Chloro-4-(propane-2-sulfonamido)benzoic acid)

• Product Name: 3-Chloro-4-(propane-2-sulfonamido)benzoic acid
• CAS No: 1465561-52-7
• MF: C₁₀H₁₂ClNO₄S
• MW: 277.724580764771
• MDL: MFCD20159000
• CID: 4785619
• Update Time: 2025-07-19

3-Chloro-4-(propane-2-sulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(propane-2-sulfonamido)benzoic acid

• MDL： MFCD20159000
• Inchi： 1S/C10H12ClNO4S/c1-6(2)17(15,16)12-9-4-3-7(10(13)14)5-8(9)11/h3-6,12H,1-2H3,(H,13,14)
• InChI Key： NWOJVHYCNSIRSB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NS(C(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 376
• XLogP3: 2.4
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-Chloro-4-(propane-2-sulfonamido)benzoic acid

Introduction to 3-Chloro-4-(propane-2-sulfonamido)benzoic acid (CAS No. 1465561-52-7)

3-Chloro-4-(propane-2-sulfonamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1465561-52-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities. The structural features of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid, particularly the presence of a chloro substituent and a propane-2-sulfonamido group, contribute to its unique chemical properties and potential applications in drug discovery and development.

The synthesis of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid involves multi-step organic transformations, typically starting from commercially available benzoic acid derivatives. The introduction of the chloro group at the 3-position and the subsequent installation of the propane-2-sulfonamido moiety require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to achieve these transformations efficiently.

One of the most compelling aspects of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid is its potential as a pharmacophore in the design of novel therapeutic agents. The sulfonamide group is a key pharmacological moiety that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of a chloro substituent further enhances its bioactivity by influencing electronic and steric properties, which can modulate binding interactions with biological targets.

Recent research has highlighted the significance of sulfonamides in medicinal chemistry, particularly in the development of targeted therapies. Studies have demonstrated that sulfonamides can act as inhibitors of enzymes and receptors involved in various disease pathways. For instance, derivatives of sulfonamides have shown promise in inhibiting kinases and proteases that are aberrantly expressed in cancer cells. The structural versatility of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid allows for modifications that can fine-tune its pharmacological profile, making it a valuable scaffold for drug design.

The propane-2-sulfonamido group in 3-Chloro-4-(propane-2-sulfonamido)benzoic acid contributes to its solubility and bioavailability, which are critical factors in drug development. Sulfonamides are known to exhibit good water solubility, which facilitates their absorption and distribution within the body. This property makes 3-Chloro-4-(propane-2-sulfonamido)benzoic acid an attractive candidate for further investigation as a lead compound in pharmaceutical research.

In vitro studies have begun to explore the biological activity of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid, revealing promising results in several key areas. Initial experiments have shown that this compound exhibits inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings align with the growing interest in developing small-molecule inhibitors that can modulate inflammatory pathways without causing significant side effects.

Moreover, the compound's ability to interact with biological targets has been investigated using computational modeling techniques. Molecular docking studies have identified potential binding sites on proteins relevant to cancer progression and neurodegenerative diseases. These interactions suggest that 3-Chloro-4-(propane-2-sulfonamido)benzoic acid could be developed into a targeted therapy for these conditions.

The role of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid in drug discovery is further underscored by its compatibility with modern synthetic methodologies. Advances in green chemistry have enabled more sustainable approaches to organic synthesis, reducing waste and improving efficiency. These methods are particularly important in pharmaceutical research, where cost-effective and environmentally friendly processes are highly valued.

Future directions for research on 3-Chloro-4-(propane-2-sulfonamido)benzoic acid include exploring its potential as an intermediate in the synthesis of more complex drug candidates. By leveraging its structural features, researchers can design derivatives with enhanced bioactivity and selectivity. Additionally, preclinical studies will be essential to evaluate its safety profile and pharmacokinetic properties before moving into human trials.

The impact of 3-Chloro-4-(propane-2-sulfonamido)benzoic acid on pharmaceutical science is expected to grow as more researchers recognize its therapeutic potential. Its unique combination of structural elements makes it a versatile tool for drug design, offering opportunities for innovation across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.